Cas no 2255366-50-6 (Pyrrolo[2,1-f][1,2,4]triazine-4-carboxylic acid, 2-chloro-, ethyl ester)
2255366-50-6 structure
Product Name:Pyrrolo[2,1-f][1,2,4]triazine-4-carboxylic acid, 2-chloro-, ethyl ester
CAS No:2255366-50-6
MF:C9H8ClN3O2
MW:225.631720542908
CID:6847183
PubChem ID:139561999
Update Time:2025-03-10
Pyrrolo[2,1-f][1,2,4]triazine-4-carboxylic acid, 2-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL21439743
- Ethyl 2-chloropyrrolo[2,1-f][1,2,4]triazine-4-carboxylate
- DB-157475
- 2255366-50-6
- Pyrrolo[2,1-f][1,2,4]triazine-4-carboxylic acid, 2-chloro-, ethyl ester
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- Inchi: 1S/C9H8ClN3O2/c1-2-15-8(14)7-6-4-3-5-13(6)12-9(10)11-7/h3-5H,2H2,1H3
- InChI Key: PRSVMYFVRJZAAR-UHFFFAOYSA-N
- SMILES: ClC1N=C(C(=O)OCC)C2=CC=CN2N=1
Computed Properties
- Exact Mass: 225.0305042Da
- Monoisotopic Mass: 225.0305042Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 56.5Ų
Pyrrolo[2,1-f][1,2,4]triazine-4-carboxylic acid, 2-chloro-, ethyl ester Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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